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Abstract

Latanoprostene bunod is a nitric oxide (NO)-donating prostaglandin F2a analog designed for
the reduction of intraocular pressure (IOP) in patients with open-angle glaucoma and ocular
hypertension.[1][2] Its dual mechanism of action targets both the uveoscleral and trabecular
meshwork outflow pathways.[3][4][5] Upon topical administration, it is hydrolyzed into two
active metabolites: latanoprost acid and butanediol mononitrate. Latanoprost acid, a
prostaglandin F2a analog, increases aqueous humor outflow through the uveoscleral pathway
by remodeling the extracellular matrix of the ciliary muscle. Butanediol mononitrate releases
nitric oxide, which relaxes the trabecular meshwork and Schlemm's canal, thereby increasing
outflow through the conventional pathway. This document provides detailed in vitro
experimental protocols to investigate the distinct mechanisms of action of latanoprostene
bunod.

Quantitative Data Summary

The following tables summarize key quantitative data from in vitro studies on latanoprostene
bunod.

Table 1: Effect of Latanoprostene Bunod on cGMP Levels in Human Trabecular Meshwork
(HTM) Cells
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Parameter Value Cell Type Reference

Primary Human

EC50 for cGMP
) ) 1.5+0.3uM Trabecular Meshwork
induction
Cells
Primary Human
EC50 for cGMP
) ] 154 +1.33 uyM Trabecular Meshwork
induction
Cells
] Primary Human
Maximal cGMP 320 + 13% over
) Trabecular Meshwork
Induction control

Cells

Signaling Pathways and Experimental Workflows
Latanoprostene Bunod Metabolism and Dual Mechanism
of Action

Latanoprostene bunod is a prodrug that is metabolized in the eye to exert its therapeutic
effects. The following diagram illustrates its metabolic pathway and the subsequent signaling
cascades of its active metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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